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Compound of Interest

Compound Name: Nangibotide TFA

Cat. No.: B15602848

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nangibotide TFA is a synthetic peptide that acts as a potent and specific inhibitor of the
Triggering Receptor Expressed on Myeloid cells-1 (TREM-1).[1][2] The TREM-1 pathway is a
crucial amplifier of the innate immune response, and its over-activation can lead to excessive
inflammation and tissue damage in conditions such as septic shock, acute lung injury, and
osteoatrthritis.[1][3] By acting as a decoy receptor, Nangibotide blocks the activation of TREM-1,
thereby reducing the inflammatory cascade.[2][4][5] This application note provides a detailed
protocol for the preparation of a Nangibotide TFA stock solution using dimethyl sulfoxide
(DMSO0), a common solvent for in vitro studies. Proper preparation and storage of this stock
solution are critical for ensuring the compound's stability and the reproducibility of experimental
results.

Quantitative Data Summary

The following table summarizes the key quantitative data for Nangibotide TFA relevant to the
preparation of a stock solution.
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Property Value Source(s)
Molecular Weight 1457.46 g/mol [1]
Appearance White to off-white solid [1]
Solubility in DMSO =50 mg/mL (34.31 mM) [1]

> 100 mg/mL (2]

-20°C for 1 year; -80°C for 2
Storage of Powder years (sealed, away from [1]

moisture and light)

-20°C for 1 month; -80°C for 6

Storage of DMSO Stock
months (sealed, away from [1]

Solution _ _
moisture and light)

Signaling Pathway of Nangibotide

Nangibotide functions by inhibiting the TREM-1 signaling pathway. When TREM-1 is activated
by its ligand, it initiates a signaling cascade that amplifies the inflammatory response.
Nangibotide, a synthetic peptide, acts as a decoy receptor, binding to the TREM-1 ligand and
preventing its interaction with the TREM-1 receptor. This blockade inhibits downstream
signaling, including the activation of NF-kB and the NLRP3 inflammasome, which in turn
reduces the production and release of pro-inflammatory cytokines like IL-13 and IL-8.[1]
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Preparation Steps

Equilibrate Nangibotide TFA vial to room temperature

Calculate the required volume of DMSO

Add DMSO to the vial

Vortex to dissolve

Use sonication if necessary

Storage

Aliguot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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